Cas no 2227688-41-5 ((2S)-4-(quinoxalin-2-yl)butan-2-amine)

• Product Name: (2S)-4-(quinoxalin-2-yl)butan-2-amine
• CAS No: 2227688-41-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6361130
• PubChem ID: 165755030
• Update Time: 2025-06-12

(2S)-4-(quinoxalin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1822490
• 2227688-41-5
• (2S)-4-(quinoxalin-2-yl)butan-2-amine

• Inchi： 1S/C12H15N3/c1-9(13)6-7-10-8-14-11-4-2-3-5-12(11)15-10/h2-5,8-9H,6-7,13H2,1H3/t9-/m0/s1
• InChI Key： IKITUKFBRPEDED-VIFPVBQESA-N
• SMILES： N[C@@H](C)CCC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on (2S)-4-(quinoxalin-2-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(quinoxalin-2-yl)butan-2-amine (CAS No. 2227688-41-5)

(2S)-4-(quinoxalin-2-yl)butan-2-amine (CAS No. 2227688-41-5) is a chiral amine derivative featuring a quinoxaline moiety, a structure of significant interest in medicinal chemistry and drug discovery. The compound's unique stereochemistry and heterocyclic framework make it a valuable scaffold for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its potential in neuropharmacology due to its structural similarity to known neurotransmitter analogs.

The quinoxaline core in (2S)-4-(quinoxalin-2-yl)butan-2-amine is a privileged structure in drug design, often associated with kinase inhibition and receptor binding. Recent studies highlight its relevance in Alzheimer's disease research, where quinoxaline derivatives show promise in modulating amyloid-beta aggregation. This aligns with growing public interest in neurodegenerative disease treatments, a frequently searched topic in biomedical literature and AI-driven drug discovery platforms.

Synthetic routes to CAS No. 2227688-41-5 typically involve asymmetric synthesis techniques to ensure the desired (2S)-configuration, a critical factor for enantioselective bioactivity. The compound's logP and hydrogen-bonding capacity suggest favorable blood-brain barrier permeability, a hot topic in CNS drug development forums. Analytical characterization via HPLC and chiral chromatography confirms its high enantiomeric purity, a key quality metric for pharmaceutical intermediates.

In computational chemistry, (2S)-4-(quinoxalin-2-yl)butan-2-amine has been modeled for molecular docking studies against G-protein-coupled receptors (GPCRs), reflecting the industry's shift toward AI-aided target prediction. This connects with trending searches on machine learning in drug design. Its structure-activity relationship (SAR) data is being curated in cheminformatics databases, supporting repurposing campaigns for rare diseases.

Regulatory perspectives classify CAS No. 2227688-41-5 as a non-hazardous research chemical under standard handling protocols. However, its patent landscape shows growing IP activity, particularly in small-molecule therapeutics for cognitive enhancement—a trending niche in nootropic research. The compound's metabolic stability profiles are under investigation using in vitro microsomal assays, a method frequently queried in ADME/Tox research circles.

From a commercial standpoint, (2S)-4-(quinoxalin-2-yl)butan-2-amine is available as a GMP-grade reference standard for analytical method development, catering to the expanding quality control needs of generic drug manufacturers. Its chromatographic separation parameters are documented in several pharmacopeial methods, addressing common search queries about chiral compound analysis.

Emerging applications include its use as a fluorescent probe in bioimaging studies, leveraging the quinoxaline group's photophysical properties. This intersects with popular searches on molecular imaging agents. Collaborative research initiatives are evaluating its synergistic effects with existing CNS drugs, tapping into the combination therapy trend in precision medicine.